Cas no 30804-76-3 (2-Hexen-1-ol, 3-methyl-, (2Z)-)

2-Hexen-1-ol, 3-methyl-, (2Z)- structure
30804-76-3 structure
Product Name:2-Hexen-1-ol, 3-methyl-, (2Z)-
CAS No:30804-76-3
MF:C7H14O
MW:114.185462474823
CID:1447725
PubChem ID:12681300
Update Time:2025-04-20

2-Hexen-1-ol, 3-methyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexen-1-ol, 3-methyl-, (2Z)-
    • (Z)-3-methylhex-2-en-1-ol
    • CKWCTBJSFBLMOH-ALCCZGGFSA-
    • (2Z)-3-Methyl-2-hexen-1-ol
    • SCHEMBL18061197
    • 30804-76-3
    • InChI=1/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
    • DTXSID60873535
    • Inchi: 1S/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
    • InChI Key: CKWCTBJSFBLMOH-ALCCZGGFSA-N
    • SMILES: OC/C=C(/C)\CCC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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